Cas no 7170-36-7 (6-(methoxycarbonyl)pyridine-2-carboxylic acid)

• Product Name: 6-(methoxycarbonyl)pyridine-2-carboxylic acid
• CAS No: 7170-36-7
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00806109
• CID: 47265
• PubChem ID: 253662108
• Update Time: 2025-05-25

6-(methoxycarbonyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Methoxycarbonyl)picolinic acid
• 2,6-Pyridinedicarboxylic acid monomethyl ester
• Monomethyl 2,6-Pyridinedicarboxylate
• 2-Chloro-5-ethyl pyrimidine
• 6-methoxycarbonylpyridine-2-carboxylic acid
• Pyridine-2,6-dicarboxylic acid monomethyl ester
• Dipicolinic Acid Monomethyl Ester
• Monomethyl Dipicolinate
• 2,6-Pyridinedicarboxylicacid, methyl ester (6CI,7CI)
• 2,6-Pyridinedicarboxylic acid, monomethyl ester(8CI,9CI)
• 6-(Methoxycarbonyl)pyridine-2-carboxylic acid
• 6-Carbomethoxy-2-picolinic acid
• 6-Carbomethoxypyridine-2-carboxylic acid
• 6-Carboxy-2-methoxycarbonylpyridine
• 6-Methoxcarbonylpicolinic acid
• 6-[(Methyloxy)carbonyl]-2-pyridinecarboxylic acid
• AKOS000266689
• Z425797000
• TS-00203
• 7170-36-7
• SCHEMBL1500410
• VWIOMFMPIVMLIR-UHFFFAOYSA-N
• NCGC00327378-01
• 2,6-Pyridinedinedicarboxylic Acid Monomethyl Ester
• SY021271
• AM20061463
• J-518078
• M2580
• FT-0601152
• 2,6-pyridinedicarboxylic acid mono methyl ester
• DTXSID00398575
• SR-01000394173
• SR-01000394173-1
• A9380
• Oprea1_037130
• EN300-42224
• MFCD00806109
• CS-W019323
• AC-25703
• 6-(methoxycarbonyl)picolinicacid
• AB01322139-02
• 2-carboxy-6-methoxycarbonylpyridine
• 6-methoxy-carbonylpicolinic acid
• 6-(methoxycarbonyl)-2-pyridinecarboxylic acid
• 2,6-Pyridinedicarboxylicacidmonomethylester
• 2-Pyridinecarboxylic acid, 6-methoxycarbonyl-
• ALBB-019683
• DB-005897
• 2,6-Pyridinedicarboxylic acid, monomethyl ester
• 6-(methoxycarbonyl)pyridine-2-carboxylic acid

• MDL： MFCD00806109
• Inchi： 1S/C8H7NO4/c1-13-8(12)6-4-2-3-5(9-6)7(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： VWIOMFMPIVMLIR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C(=O)O)N=1)=O

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5A^2
• Molecular Weight: 181.15
• XLogP3: 0.9

Experimental Properties

• Density: 1.361
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 393 ºC
• Flash Point: 191.3°C
• Refractive Index: 1.56
• PSA: 76.49000
• LogP: 0.56640

6-(methoxycarbonyl)pyridine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 6-(methoxycarbonyl)pyridine-2-carboxylic acid

6-(Methoxycarbonyl)Pyridine-2-Carboxylic Acid: A Comprehensive Overview

6-(Methoxycarbonyl)pyridine-2-carboxylic acid (CAS No. 7170-36-7) is a chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound, also known as pyridine-2-carboxylic acid with a methoxycarbonyl substituent, has garnered attention due to its unique chemical properties and versatile functional groups. The pyridine ring serves as a foundational structure, while the methoxycarbonyl group and carboxylic acid group provide opportunities for further chemical modifications and interactions.

Recent studies have highlighted the potential of 6-(methoxycarbonyl)pyridine-2-carboxylic acid in drug design, particularly in the development of antimicrobial agents and anticancer drugs. Researchers have explored its ability to inhibit key enzymes involved in bacterial and tumor cell proliferation. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, making it a promising candidate for next-generation antibiotics.

In the agrochemical sector, 6-(methoxycarbonyl)pyridine-2-carboxylic acid has been investigated for its role as a precursor in the synthesis of herbicides and fungicides. Its ability to modulate plant hormone pathways has led to the development of compounds that can enhance crop resistance to environmental stressors. A 2023 review in *Pest Management Science* emphasized its potential in creating eco-friendly agricultural solutions that minimize environmental impact while maintaining efficacy.

The synthesis of 6-(methoxycarbonyl)pyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of pyridine derivatives. One common approach is the Friedel-Crafts acylation reaction, which introduces the methoxycarbonyl group onto the pyridine ring. Subsequent oxidation or functionalization steps yield the final carboxylic acid product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability.

From a structural perspective, 6-(methoxycarbonyl)pyridine-2-carboxylic acid features a conjugated system that contributes to its stability and reactivity. The pyridine ring's aromaticity ensures robustness, while the electron-withdrawing groups (such as the carboxylic acid and methoxycarbonyl moieties) enhance its ability to participate in hydrogen bonding and other intermolecular interactions. These properties make it an ideal building block for constructing complex molecules with tailored functionalities.

Emerging research has also explored the use of 6-(methoxycarbonyl)pyridine-2-carboxylic acid in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable ester linkages has led to applications in creating biodegradable polymers for packaging and biomedical devices. A 2023 study in *Macromolecules* reported that polymers derived from this compound exhibit excellent biocompatibility and degradation profiles, making them suitable for use in controlled drug delivery systems.

In conclusion, 6-(methoxycarbonyl)pyridine-2-carboxylic acid (CAS No. 7170-36-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups provide ample opportunities for innovation, particularly in drug discovery, agriculture, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in addressing global challenges in health, food security, and sustainability.